![molecular formula C7H5F7O2 B1305496 5,5,6,6,7,7,7-Heptafluoroheptane-2,4-dione CAS No. 356-30-9](/img/structure/B1305496.png)
5,5,6,6,7,7,7-Heptafluoroheptane-2,4-dione
Overview
Description
5,5,6,6,7,7,7-Heptafluoroheptane-2,4-dione is a chemical compound with the molecular formula C7H5F7O2 . It is also known by other names such as Fluoroacetone .
Molecular Structure Analysis
The molecular structure of 5,5,6,6,7,7,7-Heptafluoroheptane-2,4-dione consists of 7 carbon atoms, 5 hydrogen atoms, 7 fluorine atoms, and 2 oxygen atoms . The molecular weight is 254.1 .Scientific Research Applications
Chemistry and Reactions
5,5,6,6,7,7,7-Heptafluoroheptane-2,4-dione and related β-diketones are significant in the field of chemistry for their diverse reactivity and applications. Research has explored their reactions, demonstrating their utility in synthesizing various chemical compounds. For instance, the regioselective synthesis of trifluoromethylated pyrazoles involves the selective protection of trifluoromethyl-β-diketones, highlighting the versatility of these compounds in creating specialized chemical structures (Lyga & Patera, 1990).
Chemical Vapor Deposition Precursors
β-Diketones, closely related to heptafluoroheptane-2,4-dione, are used in chemical vapor deposition (CVD) processes. The thermal decomposition of these β-diketones has been studied, providing insights into their behavior as precursors in CVD, a technique widely used in the fabrication of thin films and coatings in various industrial applications (Russell & Yee, 2005).
Gas Chromatography Applications
Research on the retention of fluorinated transition-metal β-diketonates in gas chromatographic columns has shown that β-diketones, similar to heptafluoroheptane-2,4-dione, are significant in chromatography for studying the chemical effects and retention behaviors of various compounds. This research is crucial for analytical chemistry, especially in the separation and analysis of complex mixtures (Dilli & Patsalides, 1979).
Metal-Organic Chemical Vapor Deposition (MOCVD)
The use of β-diketones in MOCVD is illustrated by studies on bis-β-diketonatolead(II) compounds. These studies involve the preparation and characterization of compounds that are crucial for the deposition of lead-containing materials, which is a vital process in semiconductor and electronic material manufacturing (Malik et al., 1999).
Safety and Hazards
properties
IUPAC Name |
5,5,6,6,7,7,7-heptafluoroheptane-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F7O2/c1-3(15)2-4(16)5(8,9)6(10,11)7(12,13)14/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHBCZMRCKGKVSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)C(C(C(F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F7O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40379267 | |
Record name | 5,5,6,6,7,7,7-heptafluoroheptane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40379267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,5,6,6,7,7,7-Heptafluoroheptane-2,4-dione | |
CAS RN |
356-30-9 | |
Record name | 5,5,6,6,7,7,7-heptafluoroheptane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40379267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 356-30-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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